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Compound of Interest

Compound Name: Nitramide

Cat. No.: B1216842

Essential Safety and Handling Guide for Nitramide

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of
nitramide (H2NNO2). The following procedures are designed to mitigate risks associated with
this energetic material, ensuring a safe laboratory environment.

Chemical and Physical Properties

Property Value

Molecular Formula H2N202[1]

Molar Mass 62.028 g/mol [1]

Appearance Colorless solid[1]

Melting Point 7210 75 °C (162 to 167 °F; 345 to 348 K)[1]

Toxicity Data

Specific toxicity data for nitramide is not readily available. The following data is for Ammonium
Dinitramide (ADN), a related energetic material, and should be used as a cautious reference.
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Parameter Value

Species

Oral LD50

823 mg/kg[2]

Rat[2]

Nitramines have been shown to be carcinogenic and mutagenic in laboratory animals.[3][4]

Operational Plan: Handling Nitramide

Due to its explosive nature and potential toxicity, all handling of nitramide must be conducted

with strict adherence to safety protocols in a controlled laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling nitramide.

PPE Category

Specification

Hand Protection

Double-gloving is recommended. Use chemical-
resistant outer gloves (e.g., Viton) over inner
gloves. Gloves must be inspected for integrity

before each use.[5]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields. A face shield should also be worn.[6]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1
(EU EN 143) particle respirator. For higher-level
protection, use OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator cartridges within a full-

face respirator.[5]

Body Protection

Wear a flame-resistant lab coat, long pants, and
closed-toe shoes. An apron is also

recommended for added protection.

Engineering Controls

o Ventilation: All work with nitramide must be conducted in a certified chemical fume hood to

avoid inhalation of any dust or fumes.
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« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot surfaces, and sparks.[7] Use intrinsically safe and explosion-proof equipment
where necessary.[6]

e Grounding: Ensure all equipment is properly grounded to prevent static discharge.

Step-by-Step Handling Protocol

e Preparation:

[e]

Designate a specific area within the fume hood for nitramide handling.

o

Ensure all necessary PPE is donned correctly.

[¢]

Have spill cleanup materials readily available.

Purchase and use the smallest practical quantity of nitramide.

[¢]

e Handling:
o Avoid the formation of dust when transferring the solid.[5]
o Use non-sparking tools for all manipulations.
o Keep containers tightly closed when not in use.
e Post-Handling:
o Decontaminate the work surface thoroughly.
o Carefully remove and dispose of contaminated PPE as hazardous waste.
o Wash hands and forearms thoroughly with soap and water after removing gloves.
Emergency Procedures
e Spill:

o Evacuate personnel from the immediate area.
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[e]

Avoid breathing dust.[5]

o

Wearing full PPE, carefully sweep up the spilled solid.

[¢]

Place the material in a suitable, closed, and labeled container for disposal.[5]

[¢]

Do not let the product enter drains.[5]

o Fire:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing
media.[5]

e First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[5]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[5]

Disposal Plan

The disposal of nitramide and associated waste must be handled with extreme care due to its
hazardous and potentially explosive properties.

o Waste Segregation:

o All materials contaminated with nitramide (e.g., gloves, wipes, disposable labware) must
be collected as hazardous waste.

o Do not mix nitramide waste with other chemical waste streams unless compatibility is
confirmed.
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» Containerization:
o Use designated, compatible, and clearly labeled hazardous waste containers.
o Ensure containers are kept closed and are in good condition.

o Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

o Disposal will likely be through a licensed hazardous waste contractor with experience in
handling energetic materials.

o Do not attempt to dispose of nitramide down the drain or in regular trash.

Workflow for Safe Handling of Nitramide
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Safe Handling Workflow for Nitramide
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Caption: Workflow for the safe handling of Nitramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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